Pyridinium, 1-(2-hydroxyethyl)-3-methyl-, bromide

• IUPAC Name: 2-(3-methylpyridin-1-ium-1-yl)ethanol;bromide
• InChI: InChI=1S/C8H12NO.BrH/c1-8-3-2-4-9(7-8)5-6-10;/h2-4,7,10H,5-6H2,1H3;1H/q+1;/p-1
• InChI Key: YDQHNGYNUBKEBL-UHFFFAOYSA-M
• Canonical SMILES: CC1=C[N+](=CC=C1)CCO.[Br-]
• Molecular Formula: C8H12BrNO
• DSSTOX Substance ID: DTXSID40523804
• Molecular Weight: 218.09 g/mol
• CAS RN: 89932-24-1

Description

Pyridinium salts are structurally diverse and are quite familiar structures in many natural products and bioactive pharmaceuticals. They have played an intriguing role in a wide range of research topics. The compound “Pyridinium, 1-(2-hydroxyethyl)-3-methyl-, bromide” is a type of pyridinium salt.

Synthesis Analysis

Pyridinium salts can be synthesized from pyridine by amination followed by a reaction with a phenyl sulfonyl chloride. For instance, 1-(2-Hydroxyethyl)pyridinium Bromides can be synthesized by adding 2-Bromoethanol to a solution of the appropriate pyridine derivative, and the reaction mixture is stirred at 50 C for 24 hours.

Molecular Structure Analysis

The structure of N-(2-hydroxyethyl)pyridinium bromide has been established by X-ray diffraction and structural analysis. The plane of the pyridinium ring is twisted by 93 degrees relative to the C-C bond of the side-chain. The N-C-C-O torsion angle is 63.6 degrees. The OH bond is oriented toward the heteroaromatic ring.

Chemical Reactions Analysis

Pyridinium salts have been highlighted in terms of their synthetic routes, reactivity, and their importance as pyridinium ionic liquids, as pyridinium ylides, as anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase inhibitors. They also have applications in materials science and biological issues related to gene delivery.

Mechanism of Action

The mechanism of action of pyridinium salts is largely dependent on their structure and the specific application. For example, they can act as anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase inhibitors.

Future Directions

Pyridinium salts have been the subject of extensive research due to their diverse structures and wide range of applications. Future research may focus on developing new synthetic routes, exploring new applications, and improving the understanding of their mechanisms of action.